Cas no 1227490-08-5 (5-Fluoro-6-(3-fluorophenyl)picolinaldehyde)

• Product Name: 5-Fluoro-6-(3-fluorophenyl)picolinaldehyde
• CAS No: 1227490-08-5
• MF: C₁₂H₇F₂NO
• MW: 219.186889886856
• CID: 4817155
• Update Time: 2025-06-11

5-Fluoro-6-(3-fluorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-6-(3-fluorophenyl)picolinaldehyde
• 5-Fluoro-6-(3-fluorophenyl)picolinaldehyde

• Inchi： 1S/C12H7F2NO/c13-9-3-1-2-8(6-9)12-11(14)5-4-10(7-16)15-12/h1-7H
• InChI Key： WRROAJZHAXMDQO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=O)N=C1C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 2.5
• Topological Polar Surface Area: 30

Additional information on 5-Fluoro-6-(3-fluorophenyl)picolinaldehyde

Comprehensive Overview of 5-Fluoro-6-(3-fluorophenyl)picolinaldehyde (CAS No. 1227490-08-5)

5-Fluoro-6-(3-fluorophenyl)picolinaldehyde (CAS No. 1227490-08-5) is a fluorinated aromatic aldehyde with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique picolinaldehyde core and dual fluorophenyl substitutions, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a fluoro group at the 5-position and a 3-fluorophenyl moiety at the 6-position, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 5-Fluoro-6-(3-fluorophenyl)picolinaldehyde has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for kinase inhibitors and antiviral agents, aligning with the growing focus on targeted therapies. The compound's CAS No. 1227490-08-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and organic synthesis.

The synthesis of 5-Fluoro-6-(3-fluorophenyl)picolinaldehyde involves multi-step organic reactions, including cross-coupling and oxidation processes. Its aldehyde functional group allows for further derivatization, enabling the creation of libraries for high-throughput screening. This adaptability is crucial for addressing contemporary challenges in drug resistance and precision medicine, topics highly searched in AI-driven research platforms.

From an industrial perspective, 5-Fluoro-6-(3-fluorophenyl)picolinaldehyde is valued for its scalability and purity, meeting stringent regulatory standards. Its compatibility with green chemistry principles, such as minimizing waste and using safer solvents, resonates with the global push for sustainable synthesis. These attributes make it a preferred choice for contract research organizations (CROs) and pharmaceutical manufacturers.

In summary, 5-Fluoro-6-(3-fluorophenyl)picolinaldehyde (CAS No. 1227490-08-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span from drug development to material design, addressing key questions in bioavailability optimization and molecular diversity. As research evolves, this compound is poised to remain a focal point in cutting-edge science.